Cas no 2387596-01-0 (tert-butyl 4-fluoro-4-(hydroxymethyl)-2,2-dimethyl-piperidine-1-carboxylate)

• Product Name: tert-butyl 4-fluoro-4-(hydroxymethyl)-2,2-dimethyl-piperidine-1-carboxylate
• CAS No: 2387596-01-0
• MF: C₁₃H₂₄FNO₃
• MW: 261.332967758179
• CID: 5290347
• Update Time: 2026-03-10

tert-butyl 4-fluoro-4-(hydroxymethyl)-2,2-dimethyl-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-fluoro-4-(hydroxymethyl)-2,2-dimethyl-piperidine-1-carboxylate

• Inchi： 1S/C13H24FNO3/c1-11(2,3)18-10(17)15-7-6-13(14,9-16)8-12(15,4)5/h16H,6-9H2,1-5H3
• InChI Key： RVBDVANXRLOVHJ-UHFFFAOYSA-N
• SMILES： C(C1(CCN(C(=O)OC(C)(C)C)C(C)(C)C1)F)O

Additional information on tert-butyl 4-fluoro-4-(hydroxymethyl)-2,2-dimethyl-piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-fluoro-4-(hydroxymethyl)-2,2-dimethyl-piperidine-1-carboxylate (CAS No. 2387596-01-0)

The compound tert-butyl 4-fluoro-4-(hydroxymethyl)-2,2-dimethyl-piperidine-1-carboxylate (CAS No. 2387596-01-0) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the piperidine backbone, fluorine substitution, and hydroxymethyl group, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and development.

One of the key reasons for the growing interest in tert-butyl 4-fluoro-4-(hydroxymethyl)-2,2-dimethyl-piperidine-1-carboxylate is its role in the design of novel therapeutic agents. The presence of a fluorine atom in the molecule can significantly influence the pharmacokinetic and pharmacodynamic properties of potential drugs. Fluorinated compounds are known for their ability to enhance metabolic stability, bioavailability, and binding affinity to target proteins. This has led to a surge in searches for "fluorinated piperidine derivatives" and "drug intermediates with hydroxymethyl groups" in scientific databases and search engines.

In addition to its pharmaceutical applications, tert-butyl 4-fluoro-4-(hydroxymethyl)-2,2-dimethyl-piperidine-1-carboxylate is also studied for its chemical reactivity and synthetic utility. The tert-butyloxycarbonyl (Boc) protecting group in the molecule is a widely used strategy in organic synthesis to protect amines during multi-step reactions. This feature makes the compound a versatile building block for constructing complex molecular architectures. Recent trends in organic chemistry highlight the importance of "Boc-protected piperidines" and "fluorinated building blocks," which aligns with the relevance of this compound in modern synthetic methodologies.

The synthesis and characterization of tert-butyl 4-fluoro-4-(hydroxymethyl)-2,2-dimethyl-piperidine-1-carboxylate involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These analytical methods ensure the purity and identity of the compound, which is critical for its use in high-value applications. Researchers often search for "NMR data for fluorinated piperidines" or "HPLC methods for Boc-protected compounds" to optimize their workflows, further emphasizing the compound's significance in analytical chemistry.

Another area of interest is the environmental and safety profile of tert-butyl 4-fluoro-4-(hydroxymethyl)-2,2-dimethyl-piperidine-1-carboxylate. While the compound is not classified as hazardous, its handling and storage require standard laboratory precautions. The increasing focus on "green chemistry" and "sustainable synthesis" has prompted researchers to explore eco-friendly routes for producing such intermediates. This aligns with broader industry trends toward reducing waste and improving energy efficiency in chemical manufacturing.

In summary, tert-butyl 4-fluoro-4-(hydroxymethyl)-2,2-dimethyl-piperidine-1-carboxylate (CAS No. 2387596-01-0) is a multifaceted compound with wide-ranging applications in pharmaceuticals, organic synthesis, and analytical chemistry. Its structural features, such as the fluorine atom, hydroxymethyl group, and Boc protection, make it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is likely to remain a key player in the advancement of medicinal and synthetic chemistry.